Tert-butyl N-[(1R,5R,6R,7R)-7-phenyl-3-azabicyclo[3.2.1]octan-6-yl]carbamate;hydrochloride

• IUPAC Name: tert-butyl N-[(1R,5R,6R,7R)-7-phenyl-3-azabicyclo[3.2.1]octan-6-yl]carbamate;hydrochloride
• InChI: InChI=1S/C18H26N2O2.ClH/c1-18(2,3)22-17(21)20-16-14-9-13(10-19-11-14)15(16)12-7-5-4-6-8-12;/h4-8,13-16,19H,9-11H2,1-3H3,(H,20,21);1H/t13-,14+,15-,16-;/m0./s1
• InChI Key: PXRQTXWVOGPBNL-AEHWYBPMSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1C2CC(C1C3=CC=CC=C3)CNC2.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1[C@@H]2C[C@H]([C@@H]1C3=CC=CC=C3)CNC2.Cl
• Molecular Formula: C18H27ClN2O2
• Molecular Weight: 338.9 g/mol

Description

Tert-butyl N-[(1R,5R,6R,7R)-7-phenyl-3-azabicyclo[3.2.1]octan-6-yl]carbamate;hydrochloride is a useful research compound. Its molecular formula is C18H27ClN2O2 and its molecular weight is 338.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Structure

One study details the synthesis and molecular structure of a closely related compound, "tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate." This compound was synthesized as a cyclic amino acid ester and characterized using NMR spectroscopy and high-resolution mass spectrometry. The crystal structure was determined via X-ray diffraction analysis, highlighting its unique bicyclo[2.2.2]octane structure with lactone and piperidine rings (Moriguchi, T., Krishnamurthy, S., Arai, T., Matsumoto, T., Araki, K., Tsuge, A., & Nishino, N., 2014).

Synthetic Applications

Research into the acid-catalyzed rearrangement of 3-aza-8-oxatricyclo[3.2.1.02,4]octan-6-one acetals demonstrates the synthetic versatility of compounds within this structural family. This work provides insight into the synthesis of complex molecules, including derivatives of 3-amino-3-deoxy-D-altrose, which have relevance in medicinal chemistry (Nativi, C., Reymond, J., & Vogel, P., 1989).

Enantioselective Synthesis

Another study focuses on the enantioselective synthesis of a compound with a similar structure, underscoring the importance of stereochemistry in the development of pharmaceutical agents. This research highlights a key iodolactamization step, contributing to the synthesis of potent CCR2 antagonists (Campbell, C., Hassler, C., Ko, S., Voss, M., Guaciaro, M., Carter, P., & Cherney, R., 2009).

Chemical Transformations and Organic Synthesis

Further exploration into the chemical transformations and organic synthesis of related compounds showcases their potential as building blocks in organic chemistry. One study discusses tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates as the first class of N-(Boc) nitrone equivalents, which are valuable for constructing N-(Boc)hydroxylamines (Guinchard, X., Vallée, Y., & Denis, J.-N., 2005).